Cas no 1393524-85-0 (2,2-difluoropentan-1-ol)
2,2-difluoropentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoropentan-1-ol
- 1-Pentanol, 2,2-difluoro-
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- Inchi: 1S/C5H10F2O/c1-2-3-5(6,7)4-8/h8H,2-4H2,1H3
- InChI Key: MCBXIGYEGIKXLR-UHFFFAOYSA-N
- SMILES: C(O)C(F)(F)CCC
Experimental Properties
- Density: 1.038±0.06 g/cm3(Predicted)
- Boiling Point: 140.2±25.0 °C(Predicted)
- pka: 13.91±0.10(Predicted)
2,2-difluoropentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928940-0.05g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-0.1g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-0.25g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-0.5g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-1.0g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1928940-2.5g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-5.0g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1928940-10.0g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1928940-1g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1928940-5g |
2,2-difluoropentan-1-ol |
1393524-85-0 | 5g |
$2235.0 | 2023-09-17 |
2,2-difluoropentan-1-ol Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2,2-difluoropentan-1-ol
Exploring the Properties and Applications of 2,2-Difluoropentan-1-ol (CAS No. 1393524-85-0)
2,2-Difluoropentan-1-ol (CAS No. 1393524-85-0) is a fluorinated alcohol with a unique molecular structure that has garnered significant interest in both academic and industrial research. This compound, characterized by the presence of two fluorine atoms at the second carbon position, exhibits distinct chemical and physical properties that make it valuable for various applications. Researchers and manufacturers are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty materials, particularly as the demand for fluorinated compounds continues to rise in high-performance applications.
The molecular formula of 2,2-difluoropentan-1-ol is C5H10F2O, and its structure features a hydroxyl group (-OH) attached to a pentane backbone with two fluorine atoms substituted at the second carbon. This arrangement imparts unique polarity and reactivity, making it a versatile intermediate in organic synthesis. The compound's boiling point, solubility, and stability under various conditions are critical parameters for its application in chemical processes. Recent studies have highlighted its potential as a building block for more complex molecules, especially in the development of bioactive compounds and advanced materials.
One of the most compelling aspects of 2,2-difluoropentan-1-ol is its role in the pharmaceutical industry. Fluorinated compounds are known for their ability to enhance the metabolic stability and bioavailability of drug molecules. As a result, this compound is being investigated as a precursor in the synthesis of new therapeutic agents, particularly those targeting central nervous system disorders and infectious diseases. The growing interest in fluorine chemistry and its impact on drug design has positioned 2,2-difluoropentan-1-ol as a key player in modern medicinal chemistry.
In addition to pharmaceuticals, 2,2-difluoropentan-1-ol finds applications in the agrochemical sector. Fluorinated compounds are widely used in the development of pesticides and herbicides due to their ability to improve efficacy and reduce environmental persistence. The unique properties of this alcohol make it a promising candidate for formulating next-generation agrochemicals that align with the global push for sustainable farming practices. Researchers are also exploring its potential in creating green solvents and eco-friendly surfactants, addressing the increasing demand for environmentally benign chemical solutions.
The synthesis of 2,2-difluoropentan-1-ol typically involves the fluorination of pentan-1-ol derivatives or the reduction of corresponding carbonyl compounds. Advances in catalytic fluorination techniques have improved the efficiency and selectivity of its production, making it more accessible for industrial applications. Manufacturers are now focusing on optimizing these processes to meet the rising demand while minimizing waste and energy consumption, in line with the principles of green chemistry.
From a market perspective, the demand for 2,2-difluoropentan-1-ol is expected to grow steadily, driven by its expanding applications in high-value industries. The compound's versatility and the increasing adoption of fluorine-based technologies in electronics, coatings, and specialty chemicals further bolster its market potential. Industry reports suggest that the global market for fluorinated intermediates, including 2,2-difluoropentan-1-ol, will witness significant growth over the next decade, particularly in regions with strong pharmaceutical and agrochemical sectors.
Safety and handling of 2,2-difluoropentan-1-ol are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols should be followed to ensure workplace safety. The compound should be stored in a cool, dry place, away from incompatible substances such as strong oxidizing agents. Personal protective equipment, including gloves and goggles, is recommended when handling this chemical to prevent skin and eye contact.
In conclusion, 2,2-difluoropentan-1-ol (CAS No. 1393524-85-0) is a fluorinated alcohol with broad applications in pharmaceuticals, agrochemicals, and specialty materials. Its unique chemical properties, coupled with the growing demand for fluorinated compounds, make it a valuable asset in modern chemistry. As research and development efforts continue to uncover new uses for this compound, its role in advancing sustainable technologies and innovative solutions is set to expand further. For researchers and industry professionals, staying updated on the latest developments related to 2,2-difluoropentan-1-ol is essential to leveraging its full potential.
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